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Compound of Interest

Compound Name: N-Me-dl-leu-oh HCl

CAS No.: 2215857-49-9

Cat. No.: B3117198

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

N-Methyl-DL-leucine hydrochloride (N-Me-dl-leu-oh HCl). As a crucial building block in peptide

synthesis and a compound of interest in pharmaceutical development, a thorough

understanding of its characteristics is paramount for its effective application. This document

moves beyond a simple data sheet to offer insights into the causality behind its properties and

the experimental considerations for its use.

Introduction: The Significance of N-Methylated
Amino Acids
N-methylation of amino acids, such as in N-Me-dl-leu-oh HCl, is a critical modification in

medicinal chemistry. This seemingly simple addition of a methyl group to the alpha-amino

group of leucine imparts significant changes to the resulting molecule's properties. These

alterations can lead to enhanced stability of peptide-based drugs by protecting against

enzymatic degradation, as well as modulating their conformational flexibility and bioavailability.
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N-Me-dl-leu-oh HCl, as a racemic mixture, serves as a versatile starting material for the

synthesis of diverse molecular entities.

Core Molecular and Physical Properties
A foundational understanding of the molecular and physical characteristics of N-Me-dl-leu-oh
HCl is essential for its handling, storage, and application in synthetic chemistry.

Chemical Identity and Structure
Systematic Name (IUPAC): 4-methyl-2-(methylamino)pentanoic acid;hydrochloride[1]

Synonyms: N-methylleucine hydrochloride, N-Me-dl-leu-oh HCl, H-DL-MELEU-OH[2][3]

CAS Number: 2566-33-8 (for the DL-racemic mixture)

Molecular Formula: C₇H₁₅NO₂·HCl[4]

Molecular Weight: 181.66 g/mol [3]

Appearance: White to off-white crystalline powder[4][5]

The structure of N-Me-dl-leu-oh HCl features a chiral center at the alpha-carbon, leading to the

existence of D and L enantiomers. The "dl" designation indicates that this product is a racemic

mixture of both enantiomers.

Diagram 1: Chemical Structure of N-Methyl-DL-leucine Hydrochloride
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Key chemical transformations of N-Me-dl-leu-oh HCl.

Experimental Protocols and Characterization
Rigorous characterization is essential to confirm the identity and purity of N-Me-dl-leu-oh HCl
before its use in sensitive applications.

Determination of Purity by Titration
The purity of N-Me-dl-leu-oh HCl can be determined by acid-base titration, as indicated by

some suppliers. [4] Protocol:

Accurately weigh approximately 150-200 mg of N-Me-dl-leu-oh HCl and dissolve it in 50 mL

of a suitable solvent, such as a mixture of water and ethanol.

Use a standardized solution of sodium hydroxide (e.g., 0.1 M) as the titrant.

Employ a potentiometric endpoint detection system or a suitable pH indicator.

Titrate the sample with the sodium hydroxide solution until the equivalence point is reached.

Calculate the purity based on the volume of titrant used, its concentration, and the initial

mass of the sample.
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Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for

structural confirmation. The ¹H NMR spectrum will show characteristic signals for the N-

methyl group, the alpha-proton, the isobutyl side chain protons, and the exchangeable

protons of the carboxylic acid and the ammonium group.

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for

the O-H stretch of the carboxylic acid, the N-H stretch of the ammonium salt, the C=O stretch

of the carboxylic acid, and C-H stretches of the alkyl groups.

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of

the compound. [2]Under electrospray ionization (ESI), the parent ion of the free amino acid is

typically observed.

Applications in Research and Development
The unique properties of N-Me-dl-leu-oh HCl make it a valuable tool for researchers and drug

developers.

Peptide Synthesis: It is a key building block for creating peptides with enhanced stability and

improved pharmacokinetic profiles. [1][4]* Pharmaceutical Development: N-Me-dl-leu-oh
HCl is used in the synthesis of various pharmaceuticals, particularly in the development of

peptide-based drugs. [1]* Biochemical Research: This compound is utilized in studies of

protein synthesis and enzyme activity to better understand metabolic pathways. [1]

Safety and Handling
While N-Me-dl-leu-oh HCl is not classified as a hazardous substance, standard laboratory

safety precautions should be followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area or a fume hood.
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First Aid: In case of contact, flush the affected area with plenty of water. If inhaled, move to

fresh air. Seek medical attention if irritation persists.

Conclusion
N-Methyl-DL-leucine hydrochloride is more than just a modified amino acid; it is a strategic tool

for modulating the properties of peptides and other bioactive molecules. Its racemic nature

provides a cost-effective starting point for various synthetic endeavors. A comprehensive

understanding of its physical and chemical properties, as detailed in this guide, is crucial for its

successful application in the laboratory and in the development of next-generation

therapeutics.

References
J&K Scientific. (2024, August 2). N-Methyl-DL-leucine hydrochloride | 2566-33-8. Retrieved

from [Link]

PubChem. (2026, January 18). N-Methyl-dl-leucine. National Center for Biotechnology

Information. Retrieved from [Link]

Japanese Pharmacopoeia. (n.d.). Part I / L-Leucine 569.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-dl-leucine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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